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Compound of Interest

Compound Name: NO-711ME

Cat. No.: B15575918 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the intraperitoneal (i.p.)

administration of NO-711 in rats, a potent and selective GABA transporter 1 (GAT1) inhibitor.

This document includes detailed experimental protocols, quantitative data summaries, and

visual representations of the underlying signaling pathways and experimental workflows.

Introduction to NO-711
NO-711, also known as NNC-711, is a valuable pharmacological tool for studying the role of

GABAergic neurotransmission in the central nervous system. By blocking the reuptake of

GABA from the synaptic cleft, NO-711 effectively increases the extracellular concentration of

this primary inhibitory neurotransmitter. This mechanism of action makes it a subject of interest

for research into conditions associated with altered GABAergic signaling, most notably

epilepsy.

Applications
The primary application of NO-711 in rat models is the investigation of its anticonvulsant

properties. It has been demonstrated to be effective against seizures induced by various

chemical convulsants and in different seizure models.
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The following tables summarize the quantitative data on the effects of intraperitoneally

administered NO-711 in rats.

Table 1: Anticonvulsant Efficacy of Intraperitoneal NO-711 in Rats

Seizure Model Endpoint Dose (mg/kg, i.p.) Effect

Pentylenetetrazole

(PTZ)-induced tonic

seizures

ED50 1.7

Effective dose to

protect 50% of

animals.

Methyl 6,7-dimethoxy-

4-ethyl-beta-carboline-

3-carboxylate

(DMCM)-induced

clonic seizures

ED50 1.2

Effective dose to

protect 50% of

animals.

Audiogenic seizures ED50 0.23

Effective dose to

protect 50% of

animals from clonic

and tonic seizures.

Cortical

Epileptogenesis

(Bicuculline

methiodide-induced)

Suppression of ictal

activity
1 and 10

Significantly

suppressed the

transition from

interictal to ictal

activity.[1]

Table 2: Behavioral and Physiological Effects of Intraperitoneal NO-711 in Rats

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/21890582/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575918?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Behavioral/Physiological
Test

Dose (mg/kg, i.p.) Observed Effect

Rotarod Test (Motor

Coordination)
10 (ED50 in mice) Impaired motor coordination.

Exploratory Locomotor Activity 45 (ED50 in mice)
Inhibition of exploratory

locomotor activity.

Extracellular GABA Levels (in

vivo microdialysis in the

thalamus)

Dose-dependent
Increased extracellular GABA

concentrations.

Experimental Protocols
Preparation of NO-711 for Intraperitoneal Injection
Materials:

NO-711 hydrochloride

Sterile 0.9% saline solution (vehicle)

Vortex mixer

Sterile vials

Sterile filters (0.22 µm)

Procedure:

Weighing: Accurately weigh the desired amount of NO-711 hydrochloride powder.

Dissolution: Dissolve the NO-711 powder in a sterile 0.9% saline solution to the desired final

concentration. For example, to prepare a 1 mg/mL solution, dissolve 10 mg of NO-711 in 10

mL of sterile saline.

Mixing: Vortex the solution thoroughly to ensure complete dissolution.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575918?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sterilization: Filter the solution through a 0.22 µm sterile filter into a sterile vial to ensure

sterility of the final injection solution.

Storage: Store the prepared solution at 4°C for short-term use. For long-term storage,

aliquots can be stored at -20°C. Before use, allow the solution to reach room temperature.

Protocol for Intraperitoneal Injection in Rats
Materials:

Adult rat (specify strain, e.g., Sprague-Dawley, Wistar)

Prepared sterile NO-711 solution

Sterile syringe (1 mL or 3 mL)

Sterile needle (23-25 gauge)

70% ethanol

Gauze pads

Procedure:

Animal Handling and Restraint:

Gently handle the rat to minimize stress.

Restrain the rat firmly but gently. One common method is to hold the rat by the scruff of

the neck with one hand while supporting its lower body with the other. The animal should

be positioned on its back with its head slightly tilted down. This allows the abdominal

organs to shift forward, reducing the risk of puncture.[2][3][4]

Injection Site Identification:

The preferred site for intraperitoneal injection is the lower right quadrant of the abdomen.

[2][3][4] This location avoids the cecum, which is located on the left side, and the urinary

bladder.[3]
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Site Preparation:

Swab the injection site with a gauze pad moistened with 70% ethanol to disinfect the area.

[3]

Injection:

Use a new sterile syringe and needle for each animal.[3]

Insert the needle at a 30-45 degree angle into the skin, directing it towards the head.[2][4]

Gently aspirate by pulling back the plunger to ensure that the needle has not entered a

blood vessel or an organ. If blood or any fluid appears in the syringe, withdraw the needle

and select a new injection site with a fresh needle.[3]

If no fluid is aspirated, slowly and steadily inject the NO-711 solution. The maximum

recommended injection volume is typically less than 10 mL/kg of the rat's body weight.[2]

Post-Injection Care:

Withdraw the needle and apply gentle pressure to the injection site with a dry gauze pad if

necessary.

Return the rat to its home cage and monitor it for any signs of distress, such as lethargy,

abnormal posture, or signs of pain at the injection site.
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Signaling Pathway of NO-711
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Caption: Mechanism of action of NO-711 in the synapse.

Experimental Workflow for Intraperitoneal Injection
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Caption: Workflow for intraperitoneal injection of NO-711 in rats.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Modulation of anxiety behavior in the elevated plus maze using peptidic oxytocin and
vasopressin receptor ligands in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]

2. Frontiers | A Novel Elevated Plus-Maze Procedure to Avoid the One-Trial Tolerance
Problem [frontiersin.org]

3. Frontiers | Behavior in the elevated plus maze is differentially affected by testing
conditions in rats under and over three weeks of age [frontiersin.org]

4. Impairment in locomotor activity as an objective measure of pain and analgesia in a rat
model of osteoarthritis - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for Intraperitoneal
Injection of NO-711 in Rats]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15575918#intraperitoneal-injection-of-no-711me-in-
rats]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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